Cas no 1627844-78-3 (4,4'-Bis(decyloxy)-3-methylazobenzene)

• Product Name: 4,4'-Bis(decyloxy)-3-methylazobenzene
• CAS No: 1627844-78-3
• MF: C₃₃H₅₂N₂O₂
• MW: 508.7782
• CID: 3043476
• PubChem ID: 354334719
• Update Time: 2025-10-28

4,4'-Bis(decyloxy)-3-methylazobenzene Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bis(decyloxy)-3-methylazobenzene
• B4597
• J3.661.051D
• J3.661.049B
• 2-Methyl-[(Z)-4,4'-azobis(1-(decyloxy)benzene)]
• 2-Methyl-[(E)-4,4'-azobis(1-(decyloxy)benzene)]
• (4-decoxy-3-methylphenyl)-(4-decoxyphenyl)diazene
• SCHEMBL22462370
• CS-0373849
• T70374
• SCHEMBL22462369
• 1627844-78-3
• 4,4'-Dedecyloxy-3-methylazobenzene
• MFCD30742892
• CQC84478
• (E)-1-(4-(Decyloxy)-3-methylphenyl)-2-(4-(decyloxy)phenyl)diazene
• [4-(decyloxy)-3-methylphenyl][4-(decyloxy)phenyl]diazene

• Inchi： 1S/C33H52N2O2/c1-4-6-8-10-12-14-16-18-26-36-32-23-20-30(21-24-32)34-35-31-22-25-33(29(3)28-31)37-27-19-17-15-13-11-9-7-5-2/h20-25,28H,4-19,26-27H2,1-3H3/b35-34+
• InChI Key： HBJQHHIKMMWGLL-XAHDOWKMSA-N
• SMILES： O(C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 508.40287891g/mol
• Monoisotopic Mass: 508.40287891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 22
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.2
• XLogP3: 13

Additional information on 4,4'-Bis(decyloxy)-3-methylazobenzene

4,4'-Bis(decyloxy)-3-methylazobenzene (CAS No. 1627844-78-3): A Comprehensive Overview

4,4'-Bis(decyloxy)-3-methylazobenzene (CAS No. 1627844-78-3) is a specialized organic compound belonging to the azobenzene derivatives family. This compound has garnered significant attention in recent years due to its unique photochromic properties and potential applications in advanced materials science. With the increasing demand for smart materials and light-responsive systems, researchers are actively exploring the capabilities of this compound in various high-tech applications.

The molecular structure of 4,4'-Bis(decyloxy)-3-methylazobenzene features two decyloxy chains attached to a central azobenzene core with a methyl substituent at the 3-position. This specific configuration contributes to its remarkable solubility in organic solvents and thermal stability, making it particularly useful in material science applications. The compound's ability to undergo reversible photoisomerization between its trans and cis forms under light irradiation has made it a subject of intense study in the field of molecular switches and optical storage devices.

Recent advancements in nanotechnology and photonics have highlighted the potential of 4,4'-Bis(decyloxy)-3-methylazobenzene in developing next-generation materials. Its compatibility with liquid crystal systems and polymer matrices has opened new avenues for creating light-responsive surfaces and adaptive materials. These applications align perfectly with current industry trends focusing on sustainable technologies and energy-efficient solutions, addressing common search queries about "smart materials for green technology" and "light-controlled molecular systems."

The synthesis of 4,4'-Bis(decyloxy)-3-methylazobenzene typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. Its purity is crucial for research applications, particularly when studying its photo-responsive behavior and surface modification properties, which are frequently searched topics in academic and industrial research databases.

From a commercial perspective, 4,4'-Bis(decyloxy)-3-methylazobenzene serves as a valuable building block for more complex functional materials. The compound's market demand has been steadily increasing, driven by growing interest in advanced optical materials and stimuli-responsive systems. Manufacturers and suppliers often highlight its application potential in product descriptions, responding to common customer inquiries about "azo compounds for material science" and "photo-switchable molecules for research."

Safety considerations for handling 4,4'-Bis(decyloxy)-3-methylazobenzene follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage in light-protected containers is recommended due to its photosensitive nature. This precaution aligns with best practices for light-sensitive chemicals, a topic frequently searched by laboratory professionals and safety officers.

The research landscape surrounding 4,4'-Bis(decyloxy)-3-methylazobenzene continues to evolve, with recent studies exploring its potential in biomedical applications and drug delivery systems. These developments respond to growing interest in "light-controlled drug release" and "photo-responsive biomaterials," reflecting current trends in interdisciplinary research. The compound's versatility makes it a promising candidate for addressing these cutting-edge scientific challenges.

Looking ahead, 4,4'-Bis(decyloxy)-3-methylazobenzene is poised to play an increasingly important role in the development of smart functional materials. Its unique combination of chemical stability and photo-responsive properties positions it as a key component in emerging technologies. As research in this field progresses, we can anticipate new applications that leverage this compound's remarkable characteristics, potentially revolutionizing areas such as adaptive optics, sensors, and reconfigurable surfaces.

For researchers and industry professionals seeking detailed technical information about 4,4'-Bis(decyloxy)-3-methylazobenzene, numerous resources are available through scientific literature and specialized chemical databases. The compound's CAS number (1627844-78-3) serves as a unique identifier for locating precise data, addressing a common need among scientists searching for "specific compound properties" or "chemical identification numbers." This attention to detail in information retrieval reflects the growing sophistication of research methodologies in materials science.